Cas no 1807242-24-5 (Methyl 6-cyano-3-ethyl-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 6-cyano-3-ethyl-2-(trifluoromethylthio)benzoate
• CAS No: 1807242-24-5
• MF: C₁₂H₁₀F₃NO₂S
• MW: 289.273512363434
• CID: 4952738
• Update Time: 2025-06-11

Methyl 6-cyano-3-ethyl-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-3-ethyl-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO2S/c1-3-7-4-5-8(6-16)9(11(17)18-2)10(7)19-12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： YVNXNYLEKOVYGV-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C(=O)OC)=C(C#N)C=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 4
• Topological Polar Surface Area: 75.4

Additional information on Methyl 6-cyano-3-ethyl-2-(trifluoromethylthio)benzoate

Professional Introduction to Methyl 6-cyano-3-ethyl-2-(trifluoromethylthio)benzoate (CAS No. 1807242-24-5)

Methyl 6-cyano-3-ethyl-2-(trifluoromethylthio)benzoate (CAS No. 1807242-24-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various applications in drug development and synthetic chemistry.

The molecular formula of Methyl 6-cyano-3-ethyl-2-(trifluoromethylthio)benzoate is C₁₂H₁₀CF₃N₂O₂, which underscores its intricate composition. The presence of a cyano group (-CN), an ethyl group (-CH₂-CH₃), and a trifluoromethylthio group (-S(CF₃)-) contributes to its distinctive chemical properties. These functional groups not only influence its reactivity but also open up diverse possibilities for its utilization in synthetic pathways and biological assays.

In recent years, the demand for novel compounds with enhanced pharmacological properties has driven extensive research into derivatives of benzoic acid and its analogs. The benzoate moiety in Methyl 6-cyano-3-ethyl-2-(trifluoromethylthio)benzoate provides a stable backbone for further chemical modifications, making it an invaluable intermediate in the synthesis of more complex molecules. The cyano group, known for its ability to participate in various organic reactions such as nucleophilic addition and condensation reactions, further enhances its utility in pharmaceutical synthesis.

The trifluoromethylthio group is particularly noteworthy due to its electron-withdrawing nature, which can modulate the electronic properties of the adjacent aromatic ring. This feature is often exploited in medicinal chemistry to improve metabolic stability, lipophilicity, and binding affinity to biological targets. The ethyl group, while less reactive compared to other functional groups, contributes to the overall solubility and bioavailability of the compound, making it suitable for formulation into various drug delivery systems.

Recent studies have highlighted the potential of Methyl 6-cyano-3-ethyl-2-(trifluoromethylthio)benzoate in the development of novel therapeutic agents. For instance, researchers have explored its derivatives as intermediates in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of a cyano group and a trifluoromethylthio group has been shown to enhance the binding affinity of these inhibitors to their target enzymes, leading to more effective pharmacological outcomes.

In addition to its role in kinase inhibition, Methyl 6-cyano-3-ethyl-2-(trifluoromethylthio)benzoate has been investigated for its antimicrobial properties. Preliminary studies suggest that certain derivatives of this compound exhibit promising activity against Gram-positive bacteria and fungi. The electron-withdrawing effects of the cyano and trifluoromethylthio groups disrupt essential bacterial metabolic pathways, leading to their inhibition or death. This finding opens up new avenues for developing antibiotics with improved efficacy and reduced resistance profiles.

The synthetic methodologies for preparing Methyl 6-cyano-3-ethyl-2-(trifluoromethylthio)benzoate have also been optimized for efficiency and scalability. Modern techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have enabled the rapid assembly of complex molecular architectures. These advancements not only streamline the synthesis process but also allow for greater flexibility in modifying the compound's structure to tailor specific pharmacological properties.

The application of computational chemistry has further accelerated the discovery and optimization of derivatives based on Methyl 6-cyano-3-ethyl-2-(trifluoromethylthio)benzoate. Molecular modeling studies have provided valuable insights into the interactions between this compound and biological targets, helping researchers design more effective drug candidates. By leveraging computational tools, scientists can predict the binding affinities and metabolic stabilities of potential derivatives before conducting expensive experimental trials.

The safety profile of Methyl 6-cyano-3-ethyl-2-(trifluoromethylthio)benzoate is another critical aspect that has been thoroughly evaluated. While preliminary studies suggest that it exhibits low toxicity at moderate concentrations, further research is needed to fully understand its long-term effects. Comprehensive toxicological assessments are being conducted to determine safe handling procedures and potential therapeutic windows for this compound.

In conclusion, Methyl 6-cyano-3-ethyl-2-(trifluoromethylthio)benzoate (CAS No. 1807242-24-5) represents a significant advancement in pharmaceutical chemistry with diverse applications in drug development and synthetic biology. Its unique structural features make it a versatile intermediate for creating novel therapeutic agents with enhanced pharmacological properties. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in addressing various medical challenges.